Cas no 2090873-08-6 (2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol)

2-(1-Amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol is a halogenated phenolic compound featuring a branched alkylamine substituent. Its structural combination of bromo and fluoro groups enhances electrophilic reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The tert-alkylamine moiety contributes to steric hindrance, potentially improving selectivity in coupling reactions. The compound’s fluorine atom may increase metabolic stability in bioactive derivatives, while the bromo group offers a handle for further functionalization via cross-coupling. Suitable for controlled modifications, it serves as a versatile building block in medicinal chemistry and material science. Storage under inert conditions is recommended to preserve stability.
2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol structure
2090873-08-6 structure
Product Name:2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol
CAS No:2090873-08-6
MF:C11H15BrFNO
MW:276.145305871964
CID:6244115
PubChem ID:131522355
Update Time:2025-10-21

2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol
    • EN300-1277497
    • 2090873-08-6
    • Inchi: 1S/C11H15BrFNO/c1-11(2,3)10(14)7-4-6(13)5-8(12)9(7)15/h4-5,10,15H,14H2,1-3H3
    • InChI Key: YBFSVYJLLJWPOY-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1O)C(C(C)(C)C)N)F

Computed Properties

  • Exact Mass: 275.03210g/mol
  • Monoisotopic Mass: 275.03210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.2Ų

2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol Pricemore >>

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Additional information on 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol

Comprehensive Overview of 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol (CAS No. 2090873-08-6)

2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol (CAS No. 2090873-08-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo-fluorophenol backbone and amino-dimethylpropyl side chain, exhibits properties that make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural features, which allow for versatile chemical modifications.

The molecular structure of 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol includes a phenol ring substituted with bromine and fluorine atoms, along with an amino-functionalized side chain. This combination of functional groups contributes to its reactivity and solubility profile, making it suitable for various synthetic applications. The presence of both bromo and fluoro substituents enhances its utility in cross-coupling reactions, a topic of high interest in modern organic synthesis. These reactions are pivotal in creating complex molecules for pharmaceuticals and agrochemicals.

One of the most searched questions in the context of CAS No. 2090873-08-6 is its role in drug discovery. Recent trends indicate a growing demand for novel intermediates that can streamline the synthesis of bioactive molecules. The compound’s ability to serve as a building block for small-molecule inhibitors and receptor modulators aligns with current research priorities, such as targeting protein-protein interactions and enzyme inhibition. Its structural flexibility also makes it a candidate for high-throughput screening libraries, a hot topic in AI-driven drug design.

From a commercial perspective, 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol is gaining traction due to its scalability and compatibility with green chemistry principles. Manufacturers are increasingly focusing on sustainable synthesis routes, and this compound’s efficient production methods align with these goals. Additionally, its stability under various storage conditions makes it a reliable choice for long-term research projects. The demand for such intermediates is expected to rise, particularly in regions with booming pharmaceutical and biotechnology sectors.

Another area of interest is the compound’s potential in material science. The integration of halogenated phenols into advanced materials, such as polymers and coatings, is a trending research topic. The bromine and fluorine atoms in CAS No. 2090873-08-6 could impart unique properties like flame retardancy or enhanced durability, making it a subject of exploration for industrial applications. This versatility underscores its value beyond traditional pharmaceutical uses.

Safety and handling of 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines for handling amino-functionalized and halogenated compounds. This emphasis on safety reflects the broader industry shift toward responsible chemical management.

In summary, 2-(1-amino-2,2-dimethylpropyl)-6-bromo-4-fluorophenol (CAS No. 2090873-08-6) is a multifaceted compound with significant potential in drug discovery, material science, and sustainable chemistry. Its unique structural attributes and compatibility with modern synthetic methods position it as a valuable asset for researchers and industries alike. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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